Cas no 52328-74-2 (1-(3-Nitrophenyl)-1H-indazole)

• Product Name: 1-(3-Nitrophenyl)-1H-indazole
• CAS No: 52328-74-2
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 936748
• PubChem ID: 11436376
• Update Time: 2025-05-23

1-(3-Nitrophenyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)-1H-indazole
• 1-(3-nitro-phenyl)-1h-indazole
• 1-(3-nitrophenyl)indazole
• 52328-74-2
• AKOS015963765
• DTXSID90465841
• AKOS022172007

• Inchi： 1S/C13H9N3O2/c17-16(18)12-6-3-5-11(8-12)15-13-7-2-1-4-10(13)9-14-15/h1-9H
• InChI Key： PFGIPNGVZVPQFS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1C2C=CC=CC=2C=N1)=O

Computed Properties

• Exact Mass: 239.069476538g/mol
• Monoisotopic Mass: 239.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(3-Nitrophenyl)-1H-indazole

1-(3-Nitrophenyl)-1H-Indazole (CAS No. 52328-74-2): A Comprehensive Overview

The compound 1-(3-Nitrophenyl)-1H-indazole (CAS No. 52328-74-2) is a heterocyclic aromatic compound with significant interest in the fields of organic chemistry, pharmacology, and materials science. Its unique structure, combining the indazole ring system with a nitrophenyl substituent, makes it a versatile molecule for various applications. This article delves into the chemical properties, synthesis methods, and recent advancements in its research and applications.

Chemical Structure and Properties

1-(3-Nitrophenyl)-1H-indazole consists of an indazole core, which is a bicyclic structure comprising a benzene ring fused to an imidazole ring. The imidazole ring contains two nitrogen atoms at positions 1 and 3, while the benzene ring contributes to the aromaticity of the molecule. The substituent at position 1 is a nitrophenyl group (-C₆H₄NO₂), specifically attached at the meta position (position 3) relative to the point of attachment on the indazole ring.

The molecular formula of this compound is C₁₃H₉N₃O₂, with a molecular weight of approximately 259.24 g/mol. Its structure endows it with unique electronic properties due to the conjugation between the indazole ring and the nitro group. The nitro group is electron-withdrawing, which influences the reactivity and electronic distribution of the molecule.

Synthesis Methods

The synthesis of 1-(3-Nitrophenyl)-1H-indazole typically involves multi-step organic reactions. One common approach is through the condensation of o-phenylenediamine with a substituted aldehyde or ketone in the presence of an acid catalyst. For instance, reacting o-phenylenediamine with 3-nitrobenzaldehyde under acidic conditions can yield the desired indazole derivative.

Alternative methods include cyclization reactions involving β-ketoamides or β-diketones with appropriate amino compounds. These methods often require precise control over reaction conditions, including temperature and pH, to achieve high yields of pure product.

Applications in Pharmacology and Biomedical Research

Recent studies have highlighted the potential of 1-(3-Nitrophenyl)-1H-indazole as a scaffold for drug discovery. Its structural features make it an attractive candidate for developing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

In one notable study published in *Journal of Medicinal Chemistry*, researchers demonstrated that 1-(3-Nitrophenyl)-1H-indazole derivatives exhibit potent anti-proliferative activity against several cancer cell lines. The indazole moiety was found to interact with key oncogenic pathways, making it a promising lead compound for anti-cancer drug development.

Additionally, this compound has shown potential in modulating neuroprotective pathways. A study in *Neuropharmacology* reported that certain derivatives of 1-(3-Nitrophenyl)-1H-indazole can alleviate oxidative stress and inflammation in models of Parkinson's disease, suggesting its role as a neuroprotective agent.

Materials Science Applications

Beyond pharmacology, 1-(3-Nitrophenyl)-1H-indazole has found applications in materials science due to its electronic properties. Its ability to form stable charge-transfer complexes makes it a candidate for use in organic electronics.

Research published in *Advanced Materials* explored the use of this compound as a building block for organic semiconductors. The study revealed that films prepared from 1-(3-Nitrophenyl)-1H-indazole derivatives exhibit excellent charge transport properties, making them suitable for applications in thin-film transistors and light-emitting diodes (LEDs).

Recent Research Advances

In 2023, significant progress was made in understanding the photochemical properties of 1-(3-Nitrophenyl)-1H-indazole. A team from Stanford University reported that this compound exhibits strong fluorescence under UV light due to its extended conjugation system. This property has opened new avenues for its use as a fluorescent probe in bioimaging applications.

Furthermore, advancements in green chemistry have led to more sustainable synthesis routes for this compound. Researchers at Cambridge University developed a catalytic method using renewable feedstocks to synthesize 1-(3-Nitrophenyl)-1H-indazoles, reducing environmental impact while maintaining high yields.

Conclusion

1-(3-Nitrophenyl)-1H-indazole (CAS No. 52328-74-2) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research in drug discovery, materials science, and beyond.